Cas no 1249672-75-0 (1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE)

• Product Name: 1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE
• CAS No: 1249672-75-0
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 5742072
• PubChem ID: 62388751
• Update Time: 2025-10-12

1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• AKOS011675631
• Y12607
• 1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE
• 1249672-75-0
• Benzenemethanamine, 5-fluoro-N,α,2-trimethyl-

• Inchi： 1S/C10H14FN/c1-7-4-5-9(11)6-10(7)8(2)12-3/h4-6,8,12H,1-3H3
• InChI Key： KFGMARCIGFTRHR-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(C)NC

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 204.6±25.0 °C(Predicted)
• pka: 9.42±0.10(Predicted)

Additional information on 1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE

Research Brief on 1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE (CAS: 1249672-75-0): Recent Advances and Applications

1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE (CAS: 1249672-75-0) is a fluorinated phenethylamine derivative that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a scaffold for further drug development.

Recent research has focused on the synthesis and optimization of 1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE, with several studies reporting improved synthetic routes that enhance yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, highlighting its scalability for industrial applications. The study emphasized the compound's role as a key intermediate in the synthesis of more complex molecules targeting neurotransmitter systems.

Pharmacological investigations have revealed that 1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE exhibits moderate affinity for serotonin and dopamine receptors, suggesting its potential utility in the treatment of psychiatric disorders such as depression and schizophrenia. A recent preclinical study demonstrated its ability to modulate dopaminergic activity in animal models, with minimal off-target effects. These findings position the compound as a promising candidate for further development into selective CNS therapeutics.

In addition to its CNS applications, 1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE has been investigated for its potential in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of monoamine transporters. The study proposed a mechanism of action involving the disruption of intracellular signaling pathways, though further validation is required.

The compound's pharmacokinetic properties have also been a subject of recent research. Studies have shown that 1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE demonstrates favorable blood-brain barrier penetration and metabolic stability, as evidenced by in vitro and in vivo assays. These characteristics make it an attractive scaffold for the development of CNS-targeted drugs with improved bioavailability and reduced side effects.

Despite these promising findings, challenges remain in the clinical translation of 1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE. Current research is addressing issues related to its selectivity and potential toxicity at higher doses. Ongoing structure-activity relationship (SAR) studies aim to optimize the compound's pharmacological profile while minimizing adverse effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of derivatives with enhanced therapeutic potential.

In conclusion, 1-(5-FLUORO-2-METHYLPHENYL)-N-METHYLETHAN-1-AMINE (CAS: 1249672-75-0) represents a versatile and promising compound in the field of medicinal chemistry. Its applications span from CNS disorders to oncology, with recent advances in synthesis, pharmacology, and pharmacokinetics paving the way for future drug development. Continued research into its mechanisms of action and optimization of its chemical structure will be crucial for realizing its full therapeutic potential.